molecular formula C15H17BFNO2 B15366935 7-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

7-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

Cat. No.: B15366935
M. Wt: 273.11 g/mol
InChI Key: WWKMPHUYWTYWNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is a boronic ester-functionalized quinoline derivative. The fluorine substituent at position 7 and the dioxaborolane group at position 4 make it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions for synthesizing biaryl structures, which are pivotal in pharmaceuticals and materials science .

Properties

Molecular Formula

C15H17BFNO2

Molecular Weight

273.11 g/mol

IUPAC Name

7-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

InChI

InChI=1S/C15H17BFNO2/c1-14(2)15(3,4)20-16(19-14)12-7-8-18-13-9-10(17)5-6-11(12)13/h5-9H,1-4H3

InChI Key

WWKMPHUYWTYWNM-UHFFFAOYSA-N

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=C3C=CC(=CC3=NC=C2)F

Origin of Product

United States

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The following table summarizes key analogs and their properties:

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) CAS Number Key Properties
7-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (Target) F (7), Bpin (4) C₁₅H₁₆BFNO₂* ~294.81* - High reactivity in cross-coupling; fluorine enhances metabolic stability.
7-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline F (7), OMe (6), Bpin (4) C₁₆H₁₉BFNO₃ 303.14 2248157-24-4 Improved solubility due to OMe; used in antimalarial research .
7-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Cl (7), Bpin (4) C₁₅H₁₇BClNO₂ 289.57 871125-83-6 Lower solubility; requires inert storage .
7-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline OMe (7), Bpin (4) C₁₆H₂₀BNO₃ 285.15 1207894-59-4 Solubility: 3.5 mg/mL in solution; electron-donating OMe stabilizes boronates .
2,4-bis(difluoromethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline CF₂H (2,4), Bpin (3) C₁₇H₁₉B₂F₄NO₂ - - Dual difluoromethyl groups enhance electrophilicity for agrochemical applications .

*Inferred from structural analysis.

Reactivity in Cross-Coupling Reactions

  • Target Compound : The fluorine atom (electron-withdrawing) activates the boronate group, facilitating Suzuki-Miyaura coupling with aryl halides. Typical conditions involve Pd(PPh₃)₄, K₂CO₃, and DMF at 80–90°C, yielding ~60% .
  • Chloro Analog : Chlorine’s weaker electronegativity compared to fluorine may reduce coupling efficiency. However, its stability under inert conditions makes it suitable for stepwise syntheses .
  • Methoxy Derivatives : Methoxy groups (electron-donating) slightly deactivate the boronate but improve solubility, enabling reactions in polar solvents .

Stability and Handling

  • Fluoro vs. Chloro Analogs : The fluoro compound is less moisture-sensitive than the chloro analog, which requires storage under inert atmospheres at 2–8°C .
  • Methoxy Derivatives : Enhanced solubility (e.g., 3.5 mg/mL for 7-methoxy variant) simplifies handling in solution-phase reactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.